
Application Notes and Protocols for (Asp)2-
Rhodamine 110

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Asp)2-Rhodamine 110

Cat. No.: B15589680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and handling instructions for (Asp)2-
Rhodamine 110, a fluorogenic substrate for caspases, particularly caspase-3 and -7. Proper

storage and handling are critical for the stability and performance of this reagent in apoptosis

and protease activity assays.

Product Information and Storage
(Asp)2-Rhodamine 110, also known as Rhodamine 110, bis-(L-aspartic acid amide) or D2R, is

a sensitive substrate used for the detection of caspase activity. In its native state, it is a non-

fluorescent molecule. Upon cleavage by active caspases, it is converted into the highly

fluorescent Rhodamine 110.

Proper Storage and Handling:

Lyophilized Powder: The lyophilized powder should be stored at -20°C or lower, kept in a

desiccated environment, and protected from light.[1] When stored correctly, the product is

stable for at least six months.[1]

Stock Solutions: To prepare a stock solution, dissolve the lyophilized powder in high-quality,

anhydrous dimethylsulfoxide (DMSO) or dimethylformamide (DMF) to a concentration of 5-

10 mM.[1] This stock solution can be stored at 2-6°C or below for at least six months when

desiccated.[1]
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General Handling: It is recommended to use personal protective equipment, including gloves

and eye protection, when handling this compound.[2][3] Avoid the formation of dust and

aerosols.[2]

Quantitative Data Summary:

Property Value Source

Excitation Wavelength (λex) ~496 - 498 nm [1][4]

Emission Wavelength (λem) ~520 - 521 nm [1][4]

Molecular Weight
~1331 g/mol (for Ac-DEVD-

R110)
[5]

Solubility DMSO, DMF [1]

Appearance Off-white solid [5]

**2. Mechanism of Action
The (Asp)2-Rhodamine 110 substrate is designed with two aspartic acid residues linked to the

amino groups of Rhodamine 110. This bis-amide structure renders the molecule non-

fluorescent. In the presence of active caspases, such as caspase-3 and -7, the aspartic acid

residues are cleaved. This enzymatic cleavage occurs in two steps, first yielding a fluorescent

mono-amide intermediate and then the final product, Rhodamine 110, which exhibits a

significant increase in fluorescence.[1]
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Caption: Enzymatic activation of (Asp)2-Rhodamine 110.

Experimental Protocols
In Vitro Caspase Activity Assay
This protocol is designed for measuring caspase activity in cell lysates or purified enzyme

preparations using a fluorescence microplate reader.

Materials:

(Asp)2-Rhodamine 110

DMSO or DMF
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Assay Buffer (e.g., 10 mM Tris or HEPES, pH 7.5)[1]

Cell lysate or purified caspase

96-well black microplate

Fluorescence microplate reader

Procedure:

Prepare a 2 mM (Asp)2-Rhodamine 110 stock solution in DMSO.

Prepare the Substrate Assay Buffer: Dilute the 2 mM (Asp)2-Rhodamine 110 stock solution

into the cell lysis/assay buffer. A common dilution is 50 µL of the substrate per 1 mL of buffer.

[6]

Sample Preparation: Add 100 µL of cell lysate or purified enzyme solution to each well of the

96-well plate.

Initiate the Reaction: Add 100 µL of the Substrate Assay Buffer to each well, resulting in a

final volume of 200 µL. Mix gently by pipetting.[6]

Incubation: Incubate the plate at room temperature for 30-60 minutes, or longer, protected

from light.[6]

Measurement: Measure the fluorescence intensity using a microplate reader with excitation

at approximately 490 nm and emission at 520 nm.[6]

Intracellular Caspase Activity Assay
This protocol is for detecting caspase activity within living cells.

Materials:

(Asp)2-Rhodamine 110

DMSO or DMF

HEPES-buffered saline (HBS): 5 mM HEPES, 0.15 M NaCl, pH 7.35[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://tools.thermofisher.com/content/sfs/manuals/mp06501.pdf
https://www.benchchem.com/product/b15589680?utm_src=pdf-body
https://www.benchchem.com/product/b15589680?utm_src=pdf-body
https://www.moleculardevices.com/sites/default/files/en/assets/product-insert/reagents/earlytox-caspase-3-7-r110-assay-kit.pdf
https://www.moleculardevices.com/sites/default/files/en/assets/product-insert/reagents/earlytox-caspase-3-7-r110-assay-kit.pdf
https://www.moleculardevices.com/sites/default/files/en/assets/product-insert/reagents/earlytox-caspase-3-7-r110-assay-kit.pdf
https://www.moleculardevices.com/sites/default/files/en/assets/product-insert/reagents/earlytox-caspase-3-7-r110-assay-kit.pdf
https://www.benchchem.com/product/b15589680?utm_src=pdf-body
https://tools.thermofisher.com/content/sfs/manuals/mp06501.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2 mM EDTA[1]

Cell suspension

Flow cytometer or fluorescence microscope

Procedure:

Cell Preparation: Sediment the cells and resuspend them in HBS containing 2 mM EDTA to a

density of approximately 0.5–1 × 10^7 cells/mL.[1]

Substrate Loading: Add the (Asp)2-Rhodamine 110 stock solution to the cell suspension to

the desired final concentration.

Incubation: Incubate the cells under the desired experimental conditions.

Analysis: Analyze the cells for fluorescence using a flow cytometer or fluorescence

microscope with the appropriate filter sets for Rhodamine 110 (similar to FITC).
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Experimental Workflow
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Caption: In Vitro Caspase Assay Workflow.

Controls and Troubleshooting
Negative Control: To confirm that the observed fluorescence is due to caspase activity, a

competitive inhibitor such as Ac-DEVD-CHO can be used.[6]

Prepare a mix of 100 µL of cell lysis/assay buffer and 2 µL of 5 mM Ac-DEVD-CHO for each

control well.

Add 100 µL of cells and incubate at room temperature for 15 minutes.
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Proceed with the addition of the (Asp)2-Rhodamine 110 substrate as described in the

protocol.

Standard Curve: To quantify the caspase activity, a standard curve can be generated using

known concentrations of Rhodamine 110.[6]

Prepare a 20 µM solution of Rhodamine 110 in the cell lysis buffer.

Perform serial dilutions to obtain a range of concentrations (e.g., 0 to 20 µM).

Add 100 µL of each standard to the wells of a 96-well plate.

Measure the fluorescence as you would for the samples.

Subtract the blank reading (0 µM Rhodamine 110) from all measurements and plot the

relative fluorescence units (RFU) against the Rhodamine 110 concentration.

Troubleshooting Guide

High Background

Check buffer for autofluorescence Reduce substrate concentration

Low Signal

Increase incubation time/temperature Check cell viability/caspase induction Confirm reader settings
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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